Cas no 641571-13-3 (3-(4-Methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)benzoic acid)

• Product Name: 3-(4-Methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)benzoic acid
• CAS No: 641571-13-3
• MF: C₁₂H₉F₃N₂O₂
• MW: 270.207273244858
• CID: 500341
• PubChem ID: 46900241
• Update Time: 2025-10-10

3-(4-Methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)benzoic acid
• 3-(4-methylimidazol-1-yl)-5-(trifluoromethyl)benzoic acid
• 3-(4-Methylimidazol-1-yl)-5-trifluoromethylbenzoic acid
• Benzoic acid,3-(4-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)-
• 3-(4-methyl-1H-imidazole-1-yl)-5-(trifluoromethyl)benzoic acid
• 3-(4-Methyl-imidazol-1-yl)-5-trifluoromethyl-benzoic acid
• BENZOIC ACID, 3-(4-METHYL-1H-IMIDAZOL-1-YL)-5-(TRIFLUOROMETHYL)-
• ZQOCDOFDUXPNGM-UHFFFAOYSA-N
• 9823AB
• MB08395
• AM807767
• AX8080224
• 3-(4-methyl-imidazol-1-yl)-5-trifluoromethylbenzoic acid
• 3-(4-METHYL
• 3-(4-Methyl-imidazol-1-yl)-5-trifluoromethyl-benzoic acid;3-(4-Methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)benzoic acid
• A849072
• MFCD09998833
• 3-(4-Methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)benzoicacid
• SCHEMBL396514
• DTXSID30677148
• CS-0210798
• AKOS016009375
• (3-bromopropyl)trimethylammoniumbromide
• 641571-13-3
• C76008
• AS-69846

• MDL： MFCD09998833
• Inchi： 1S/C12H9F3N2O2/c1-7-5-17(6-16-7)10-3-8(11(18)19)2-9(4-10)12(13,14)15/h2-6H,1H3,(H,18,19)
• InChI Key： ZQOCDOFDUXPNGM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)C=C(C=1)N1C=NC(C)=C1)(F)F

Computed Properties

• Exact Mass: 270.06200
• Monoisotopic Mass: 270.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1
• XLogP3: 2.5

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 423.5±45.0 °C at 760 mmHg
• Flash Point: 146.6±10.9 °C
• PSA: 55.12000
• LogP: 2.89770

3-(4-Methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)benzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-(4-Methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)benzoic acid

Comprehensive Overview of 3-(4-Methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)benzoic acid (CAS No. 641571-13-3)

3-(4-Methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)benzoic acid (CAS No. 641571-13-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a benzoic acid backbone with a 4-methylimidazole substituent and a trifluoromethyl group, making it a versatile intermediate for drug discovery and material science applications. Its CAS number 641571-13-3 is frequently searched in chemical databases, reflecting its relevance in modern synthetic chemistry.

One of the key reasons for the growing interest in this compound is its potential role in targeting enzyme inhibition and receptor modulation. Researchers have explored its derivatives for applications in anti-inflammatory and anticancer therapies, aligning with the current focus on precision medicine. The trifluoromethyl group enhances metabolic stability, a feature highly sought after in the development of small-molecule drugs. This aligns with trending searches like "CF3 in drug design" and "imidazole-based pharmaceuticals," which dominate academic and industrial discussions.

From a synthetic chemistry perspective, the compound’s heterocyclic imidazole moiety offers opportunities for catalytic functionalization and cross-coupling reactions. Its carboxylic acid group further allows for easy derivatization, making it a valuable building block for high-throughput screening libraries. These attributes resonate with queries such as "imidazole derivatives in medicinal chemistry" and "trifluoromethylated aromatic acids," highlighting its interdisciplinary appeal.

In agrochemical research, 3-(4-Methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)benzoic acid has been investigated for its potential as a herbicide or pesticide intermediate. The trifluoromethyl group’s lipophilicity improves membrane permeability, a critical factor in designing crop protection agents. This connects with industry trends like "sustainable agrochemicals" and "fluorine in agriculture," addressing global demands for eco-friendly solutions.

Analytical studies of this compound often involve advanced techniques such as HPLC, NMR, and mass spectrometry to ensure purity and structural integrity. Its CAS registry number 641571-13-3 is a vital identifier for regulatory compliance and patent filings, underscoring its commercial significance. Searches for "analytical methods for fluorinated compounds" or "CAS number lookup" frequently intersect with this molecule’s profile.

In summary, 3-(4-Methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)benzoic acid exemplifies the convergence of pharmaceutical innovation and material science. Its structural complexity and functional adaptability make it a subject of ongoing research, particularly in areas like drug discovery and agrochemical development. As interest in fluorinated compounds and heterocyclic chemistry continues to rise, this compound remains a focal point for scientists and industry professionals alike.